Cas no 622864-47-5 (Ethyl 4-oxofuran-3-carboxylate)
622864-47-5 structure
Product Name:Ethyl 4-oxofuran-3-carboxylate
CAS No:622864-47-5
MF:C7H8O4
MW:156.136022567749
CID:956439
Update Time:2023-08-02
Ethyl 4-oxofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 3-Furoicacid,4,5-dihydro-4-oxo-,ethylester(7CI)
- ethyl 4-oxofuran-3-carboxylate
- 3-furoic acid,4,5-dihydro-4-oxo-,ethyl ester
- Ethyl 4-oxofuran-3-carboxylate
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- Inchi: 1S/C7H8O4/c1-2-11-7(9)5-3-10-4-6(5)8/h3H,2,4H2,1H3
- InChI Key: SBNAFMUNUKKSMG-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OCC)C(C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 217
- Topological Polar Surface Area: 52.6
Ethyl 4-oxofuran-3-carboxylate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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